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Compound of Interest

Compound Name: 5-Chloro DMT hydrochloride

Cat. No.: B2663284 Get Quote

The disposal of 5-Chloro DMT hydrochloride, a research chemical categorized as a

tryptamine, requires strict adherence to institutional protocols and regulatory guidelines to

ensure safety and compliance.[1][2] As this compound is intended for research and forensic

applications, its disposal falls under the regulations governing laboratory and research

chemicals, which may include specific requirements for controlled substances.[1][3][4]

Researchers and drug development professionals must consult with their institution's

Environmental Health and Safety (EHS) department to ensure that all local, state, and federal

regulations are met.[5][6]

Safety and Hazard Information
While the Safety Data Sheet (SDS) for 5-Chloro DMT hydrochloride states that the substance

is not classified as hazardous according to the Globally Harmonized System (GHS), it is crucial

to handle it with care as a research chemical whose toxicological properties may not be fully

understood.[7] The SDS indicates no specific hazards for flammability or reactivity under

normal conditions.[7] However, it is incompatible with strong oxidizing agents.[7]

Summary of Safety Data Sheet (SDS) Information for 5-Chloro DMT hydrochloride:
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Property Value/Information Citation

GHS Hazard Classification Not classified [7]

NFPA Ratings (0-4 scale) Health: 0, Fire: 0, Reactivity: 0 [7]

HMIS-Ratings (0-4 scale) Health: 0, Fire: 0, Reactivity: 0 [7]

Incompatible Materials Strong oxidizing agents [7]

Hazardous Decomposition
No dangerous decomposition

products known
[7]

Environmental Precautions

Do not allow to enter sewers/

surface or ground water. Water

hazard class 1 (Self-

assessment): slightly

hazardous for water.

[7]

Regulatory Compliance
As a tryptamine derivative, 5-Chloro DMT may be considered a controlled substance or an

analogue of a controlled substance in some jurisdictions. The disposal of controlled substances

is strictly regulated by agencies such as the Drug Enforcement Administration (DEA) in the

United States.[4][8] Researchers must be registered with the DEA to handle and dispose of

scheduled substances.[4]

Disposal of controlled substances must be documented and carried out through approved

methods, which often involve a "reverse distributor" or other DEA-sanctioned procedures.[8] It

is illegal for an institution's EHS department to take possession of DEA-regulated substances

from a research lab without following these specific protocols.[8]

Step-by-Step Disposal Protocol
The following is a general procedural guide for the disposal of 5-Chloro DMT hydrochloride in

a laboratory setting. This protocol emphasizes safety and regulatory compliance.

Consult Institutional EHS: Before initiating any disposal procedures, contact your institution's

Environmental Health and Safety (EHS) department. They will provide specific guidance
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based on your location's regulations and your institution's policies for chemical and potential

controlled substance disposal.[5][6]

Segregation and Labeling:

Keep 5-Chloro DMT hydrochloride waste segregated from other chemical waste

streams, particularly from non-hazardous waste.[9][10]

Store the waste in a designated, properly labeled, and sealed container that is compatible

with the chemical.[10] The label should clearly identify the contents as "5-Chloro DMT
hydrochloride" and include any relevant hazard warnings.

Personal Protective Equipment (PPE): When handling the chemical for disposal, wear

appropriate PPE, including safety glasses, gloves, and a lab coat.

Documentation: Maintain meticulous records of the use and disposal of the substance,

especially if it is treated as a controlled substance.[3] This includes the date, quantity

disposed of, and the method of disposal.

DEA-Regulated Disposal (if applicable): If 5-Chloro DMT hydrochloride is determined to be

a controlled substance, the DEA registrant (typically the Principal Investigator) is responsible

for its disposal.[11]

The disposal must be reported to the DEA using DEA Form 41.[8]

The substance may need to be transferred to a DEA-registered reverse distributor for

destruction.[8]

Disposal of Empty Containers: Even empty containers that held 5-Chloro DMT
hydrochloride must be disposed of as hazardous waste unless they have been triple-

rinsed.[6][10] The rinsate from the first rinse must be collected and disposed of as hazardous

waste.[6] For highly toxic substances, the first three rinses must be collected as hazardous

waste.[6]

Prohibited Disposal Methods: Never dispose of 5-Chloro DMT hydrochloride by:

Pouring it down the drain.[6][10]
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Placing it in the regular trash.[5]

Evaporation in a fume hood.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Chloro DMT hydrochloride.
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Caption: Disposal workflow for 5-Chloro DMT hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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